2-(5-Bromopyridin-3-yl)-1,3-benzoxazol-5-amine

• IUPAC Name: 2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-amine
• InChI: InChI=1S/C12H8BrN3O/c13-8-3-7(5-15-6-8)12-16-10-4-9(14)1-2-11(10)17-12/h1-6H,14H2
• InChI Key: SGYSMLIWRDOTOT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1N)N=C(O2)C3=CC(=CN=C3)Br
• Molecular Formula: C12H8BrN3O
• DSSTOX Substance ID: DTXSID80339441
• Molecular Weight: 290.11 g/mol
• CAS No.: 696632-95-8

Description

2-(5-Bromopyridin-3-yl)-1,3-benzoxazol-5-amine is a useful research compound. Its molecular formula is C12H8BrN3O and its molecular weight is 290.11 g/mol. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Coordination Compounds

A compound closely related to 2-(5-Bromopyridin-3-yl)-1,3-benzoxazol-5-amine was synthesized, demonstrating potential in the field of structural analysis and coordination chemistry. The study focused on exploring stable structures through ab initio calculations and X-ray diffraction analyses, highlighting its significance in understanding molecular conformations and interactions (Téllez et al., 2013).

Mechanism of Intramolecular Amination

Research on N-(3-bromopyridin-2-yl)azaheteroarylamines, which share structural similarities with the chemical , unraveled mechanisms of ring closure reactions in auto-tandem amination. This work is crucial for comprehending the chemical processes underlying the synthesis of complex organic compounds (Loones et al., 2007).

Intermediate in Drug Discovery

The title compound, closely related to this compound, was synthesized and identified as an intermediate in drug discovery. This highlights its role in the pharmaceutical industry, particularly in the early stages of drug development (Li et al., 2012).

Selective Amination Catalysis

In a study on polyhalopyridines, 5-bromo-2-chloropyridine, a compound structurally similar to this compound, was used to achieve selective amination. This research contributes to the field of organic synthesis, particularly in developing efficient and selective catalytic processes (Ji et al., 2003).

Mechanism of Action

The mechanism of action of “2-(5-Bromopyridin-3-yl)-1,3-benzoxazol-5-amine” is still being studied, but it is believed to involve the modulation of various signaling pathways within the cell. It binds to specific receptors in the body, which leads to a cascade of signaling events within the cell.

Safety and Hazards

The safety data sheet for “2-(5-Bromopyridin-3-yl)-1,3-benzoxazol-5-amine” indicates that it is harmful if swallowed. It is recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, and use personal protective equipment.